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1. Introduction and Key Characteristics Oxine copper (Cu-8), or bis-(8-hydroxyquinolinato) copper, is an

organometallic complex valued as a wood preservative for its effectiveness against decay fungi and insects,

coupled with a favorable environmental and toxicological profile [1]. It is classified as an oilborne

preservative and is noted for its low toxicity, making it suitable for above-ground applications, food-

adjacent settings like transport crates, and field treatments [1] [2]. Its key advantages include low metal

content, which simplifies future wood disposal, and minimal corrosion to metal fasteners compared to

uncomplexed copper systems [1] [3].

2. Mechanism of Action and Synergistic Effects The primary mode of action involves the copper ion

(Cu²⁺) disrupting microbial enzymatic functions. A significant body of research demonstrates that oxine

copper exhibits synergistic efficacy when used in combination with other copper compounds like

ammoniacal copper carbonate (ACC) [3].

The proposed mechanism for this synergism is that the introduction of free Cu²⁺ ions causes the standard bis-

ligand form of oxine copper to equilibrate toward a mono-ligand form. This mono form offers several

benefits: it is easier to formulate in water- or solvent-based systems, and the two uncomplexed coordination

sites on the copper ion can bind strongly to carboxylic or phenolic groups in the wood, making the

preservative more leach-resistant [3]. The diagram below illustrates this mechanism and a proposed

treatment workflow based on research findings.
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Oxine Copper Synergistic Treatment Mechanism (69-Month Field Study)

Step 1: Treat wood with
Ammoniacal Copper Carbonate (ACC)

Step 2: Drying Phase

Step 3: Treat with
Oil-borne Oxine Copper (Cu-8)

Chemical Interaction:
ACC's Cu²⁺ converts bis-Cu-8 to mono-Cu-8

Resulting Advantages

Enhanced Efficacy Improved Leach Resistance Lower Environmental Impact Reduced Corrosivity

Click to download full resolution via product page

3. Field Treatment Protocol for Construction A primary application of oxine copper is the field treatment

of wood after it has been cut, drilled, or damaged during construction. This process is critical for maintaining

the preservative's protective envelope [2].

Purpose: Pressure treatment creates a protective shell around the wood. Any cutting or drilling
breaches this shell, exposing untreated wood to decay and insects. Field-treating these areas

restores protection [2].
Standards: This practice is required by building codes and the American Wood Protection

Association (AWPA) Standard M4 [2].
Application Method: Use a brush to apply the preservative liberally to all cut surfaces, drill holes,

and abrasions. The surface should be clean before application. For drill holes, ensure the
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preservative penetrates deep into the fiber [2].

Formulation: Use an oxine copper preservative with a minimum copper metal concentration of
0.12%. These formulations are available colored or colorless and have little odor [2].

4. Efficacy Data from Long-Term Field Studies Ground-contact stake tests conducted over 69 months

demonstrate the performance of oxine copper alone and in combination. The table below summarizes key

findings from this study, where a rating of 10 signifies no attack, and 7 or below indicates failure [3].

Treatment Type
Retention
(kg/m³)

Test Site
Decay
Rating

Termite
Rating

Performance
Outcome

Cu-8 (Oxine
Copper) Alone

1.92 Dorman

Lake

7.0 < 7.0 Poor (Failed)

Cu-8 (Oxine
Copper) Alone

1.92 Saucier 7.6 < 7.0 Poor (Failed)

ACC (Copper II)
Alone

5.1 Dorman

Lake

< 7.0 < 7.0 Unsatisfactory

ACC (Copper II)
Alone

5.1 Saucier 8.0 8.0 Moderate

ACC/Cu-8
Combination

2.4 / 0.2 Dorman

Lake

> 8.0 > 8.0 Satisfactory

ACC/Cu-8
Combination

2.4 / 0.2 Saucier > 8.0 > 8.0 Satisfactory

Table 1: Efficacy data of wood preservatives after 69 months of ground-contact exposure. Data sourced from

[3].

5. Environmental and Safety Considerations Oxine copper offers several environmental benefits. Wood

treated with preservatives like oxine copper generally has a lower environmental impact than alternative

materials like steel or concrete, requiring less energy to produce and storing carbon throughout its life [1].

The relatively low metal content of oxine copper systems also makes disposal of treated wood easier [3]. As

with all chemical treatments, follow the manufacturer's safety instructions.
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Experimental Protocol: Field Treatment of Southern
Yellow Pine

This protocol outlines the procedure for field-treating cuts and drill holes in preservative-treated Southern

Yellow Pine, based on AWPA Standard M4 [2].

1. Materials

Preservative-treated Southern Yellow Pine lumber
Oxine copper field treatment solution ( [1] recommends a minimum of 0.12% copper metal)

Clean, disposable paint brushes (1-2 inch width)
Personal protective equipment (gloves, safety glasses)

2. Procedure

Prepare the Surface: After cutting or drilling, ensure the exposed wood is clean and free of sawdust
or debris.

Agitate the Preservative: Shake the container of oxine copper solution thoroughly to ensure it is
well-mixed.

Apply Liberally: Using a brush, apply the oxine copper solution generously to the entire cut end or
surface.

Coat Drill Holes: For drill holes, insert the brush tip and rotate to ensure the interior surfaces are fully
coated, allowing the preservative to penetrate deeply.

Allow to Dry: Let the treated area dry completely before proceeding with further construction or
applying paints or stains.

The following workflow diagram summarizes this field-treatment process.
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Field Treatment Workflow for Oxine Copper

Construction Cut/Drill
Breaches Treatment Envelope

Step 1: Clean exposed wood surface

Step 2: Agitate oxine copper solution

Step 3: Brush application to all cuts and holes

Step 4: Ensure deep penetration into holes

Step 5: Allow treated area to dry completely

Protective Envelope Restored
Proceed with construction

Click to download full resolution via product page

Conclusion

Oxine copper is a versatile and effective wood preservative, particularly valuable for its low toxicity and low

corrosivity. For optimal performance in ground-contact, a dual treatment with other copper compounds is

recommended. The provided data and protocols offer a foundation for its research and application use.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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